Cas no 2649063-81-8 (4-isocyanato-1,5-dimethyl-1H-pyrazole)

• Product Name: 4-isocyanato-1,5-dimethyl-1H-pyrazole
• CAS No: 2649063-81-8
• MF: C₆H₇N₃O
• MW: 137.139280557632
• CID: 5867840
• PubChem ID: 83913944
• Update Time: 2025-08-02

4-isocyanato-1,5-dimethyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-isocyanato-1,5-dimethyl-1H-pyrazole
• 2649063-81-8
• EN300-1855585

• Inchi： 1S/C6H7N3O/c1-5-6(7-4-10)3-8-9(5)2/h3H,1-2H3
• InChI Key： OFOPKBDNFOQMLI-UHFFFAOYSA-N
• SMILES： O=C=NC1C=NN(C)C=1C

Computed Properties

• Exact Mass: 137.058911855g/mol
• Monoisotopic Mass: 137.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 47.2Ų

Additional information on 4-isocyanato-1,5-dimethyl-1H-pyrazole

4-isocyanato-1,5-dimethyl-1H-pyrazole: A Comprehensive Overview

4-isocyanato-1,5-dimethyl-1H-pyrazole (CAS No. 2649063-81-8) is a versatile organic compound that has garnered significant attention in the fields of materials science and biomedicine. This compound, characterized by its unique structure and reactivity, has emerged as a valuable building block in the synthesis of advanced materials and functional molecules. Recent advancements in its synthesis and applications have further solidified its importance in contemporary research.

The molecular structure of 4-isocyanato-1,5-dimethyl-1H-pyrazole consists of a pyrazole ring substituted with an isocyanato group at the 4-position and methyl groups at the 1 and 5 positions. This configuration imparts the compound with distinctive chemical properties, including high reactivity due to the isocyanato group and enhanced stability from the methyl substituents. The pyrazole ring itself is a five-membered aromatic heterocycle, which contributes to the compound's electronic properties and makes it suitable for various chemical transformations.

Recent studies have highlighted the potential of 4-isocyanato-1,5-dimethyl-1H-pyrazole in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing polyurethanes with improved mechanical properties. The isocyanato group reacts readily with hydroxyl-containing compounds, enabling the formation of cross-linked polymer networks. These materials exhibit enhanced durability and resistance to environmental factors, making them ideal for applications in coatings, adhesives, and elastomers.

In addition to its role in materials science, 4-isocyanato-1,5-dimethyl-1H-pyrazole has shown promise in biomedicine. Its ability to form covalent bonds with biomolecules has led to its investigation as a potential drug delivery agent. By conjugating therapeutic molecules to this compound, researchers aim to develop targeted drug delivery systems with improved bioavailability and reduced side effects. Preliminary studies have demonstrated its efficacy in delivering anticancer drugs with enhanced specificity.

The synthesis of 4-isocyanato-1,5-dimethyl-1H-pyrazole involves a multi-step process that typically begins with the preparation of pyrazole derivatives. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For example, the use of transition metal catalysts has significantly improved the yield and purity of the compound. These developments have not only reduced production costs but also minimized environmental impact.

Despite its numerous advantages, the use of 4-isocyanato-1,5-dimethyl-1H-pyrazole is not without challenges. Its high reactivity necessitates careful handling during synthesis and application. Researchers are actively exploring methods to enhance its stability while maintaining its reactivity. Additionally, there is a growing interest in understanding its long-term environmental impact and developing sustainable disposal methods.

In conclusion, 4-isocyanato-1,5-dimethyl-1H-pyrazole (CAS No. 2649063-81-8) stands as a testament to the ingenuity of modern chemistry. Its unique properties and diverse applications continue to drive innovation across multiple disciplines. As research progresses, it is anticipated that this compound will play an even more pivotal role in shaping future technologies and therapeutic solutions.